Cas no 6098-50-6 ((+-)-3-dimethylamino-3-phenyl-propionic acid)
6098-50-6 structure
Product Name:(+-)-3-dimethylamino-3-phenyl-propionic acid
CAS No:6098-50-6
MF:C11H15NO2
MW:193.242303133011
CID:2045535
PubChem ID:12520908
Update Time:2025-04-21
(+-)-3-dimethylamino-3-phenyl-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- (+-)-3-dimethylamino-3-phenyl-propionic acid
- (+-)-3-Dimethylamino-3-phenyl-propionsaeure
- (R)-3-dimethylamino-3-phenyl-propionic acid
- (R)-3-Dimethylamino-3-phenyl-propionsaeure
- (R)-3-dimethylamino-3-phenylpropionic acid
- 3-dimethylamino-3-phenyl-propionic acid
- 3-Dimethylamino-3-phenyl-propionsaeure
- 3-dimethylamino-3-phenylpropionic acid
- beta-Dimethylamino-beta-phenyl-propionsaeure
- beta-Dimethylamino-hydrozimtsaeure
- 3-Dimethylamino-3-phenyl-propionsaeure;(+/-)-3-dimethylamino-3-phenyl-propionic acid;3-dimethylamino-3-phenyl-propionic acid;β-Dimethylamino-hydrozimtsaeure;(+/-)-3-Dimethylamino-3-phenyl-propionsaeure;β-Dimethylamino-β-phenyl-propionsaeure;
- 3-(dimethylamino)-3-phenylpropanoic acid
- 6098-50-6
- SCHEMBL5698049
- AKOS004120718
-
- Inchi: 1S/C11H15NO2/c1-12(2)10(8-11(13)14)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3,(H,13,14)
- InChI Key: JTKDHNKYUPVADI-UHFFFAOYSA-N
- SMILES: OC(CC(C1C=CC=CC=1)N(C)C)=O
Computed Properties
- Exact Mass: 193.11000
- Monoisotopic Mass: 193.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54000
- LogP: 1.76400
(+-)-3-dimethylamino-3-phenyl-propionic acid Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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